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Compound of Interest

Compound Name: Crotoxyphos

Cat. No.: B1631034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Crotoxyphos is a synthetic organophosphate insecticide and acaricide.[1] As a member of the

organophosphate class, its primary mode of action is the inhibition of acetylcholinesterase

(AChE), an enzyme critical for nerve function.[1][2] This technical guide provides a

comprehensive overview of the chemical structure and properties of crotoxyphos, intended for

use by researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Crotoxyphos, with the chemical formula C₁₄H₁₉O₆P, is characterized by a phosphate core with

associated organic substituents.[3] The molecule exhibits stereoisomerism due to a chiral

center and a carbon-carbon double bond, leading to the existence of different stereoisomers.[2]

Table 1: Chemical Identification of Crotoxyphos
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Identifier Value

IUPAC Name
1-phenylethyl (E)-3-

dimethoxyphosphoryloxybut-2-enoate[4]

CAS Number 7700-17-6[5]

Molecular Formula C₁₄H₁₉O₆P[3]

Molecular Weight 314.27 g/mol [4]

Canonical SMILES
CC(C1=CC=CC=C1)OC(=O)C=C(C)OP(=O)

(OC)OC[4]

InChI Key XXXSILNSXNPGKG-ZHACJKMWSA-N[4]

Synonyms
Ciodrin, Volfazol, Cyodrin, ENT-24717, SD-

4294[4][6]

Physicochemical Properties
Crotoxyphos is a pale straw-colored liquid with a mild ester-like odor.[7] Its solubility and

volatility are key determinants of its environmental fate and bioavailability.

Table 2: Physicochemical Properties of Crotoxyphos

Property Value

Physical State Liquid[7]

Color Pale straw-colored[7]

Odor Mild ester[7]

Boiling Point 135 °C at 0.03 mmHg[7]

Density 1.19 g/cm³ at 25 °C[7]

Vapor Pressure 1.4 x 10⁻⁵ mmHg at 20°C[7]

Water Solubility 1 g/L (1000 ppm) at room temperature[3][4]

LogP (Octanol-Water Partition Coefficient) 3.612 (Calculated)[8]
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Toxicological Properties
The toxicity of crotoxyphos is primarily attributed to its potent inhibition of

acetylcholinesterase.

Table 3: Toxicological Data for Crotoxyphos

Parameter Value Species Route

LD₅₀ 74 mg/kg Rat (female) Oral[4]

LD₅₀ 110 mg/kg Rat (male) Oral[4]

LD₅₀ 790 mg/kg
Mallard duck (young

male)
Oral

LD₅₀ (contact) 2.26 µ g/bee Honeybee Contact

Mechanism of Action: Acetylcholinesterase
Inhibition
Crotoxyphos exerts its toxic effects by irreversibly inhibiting the enzyme acetylcholinesterase

(AChE).[6] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in

the synaptic cleft. Inhibition of AChE leads to an accumulation of ACh, resulting in

overstimulation of cholinergic receptors and subsequent disruption of nerve impulse

transmission.[6] This overstimulation can lead to a range of symptoms from muscle weakness

and tremors to paralysis and respiratory failure.
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Figure 1. Mechanism of acetylcholinesterase inhibition by crotoxyphos.

Experimental Protocols
Determination of Boiling Point (OECD Guideline 103)
The boiling point of a liquid is the temperature at which its vapor pressure equals the

atmospheric pressure. A standard method for determination is the ebulliometer method.

Apparatus: An ebulliometer, a device that allows for the precise measurement of the boiling

point of a liquid under equilibrium conditions, is used. The apparatus includes a boiling flask,

a condenser, and a temperature measuring device (e.g., a calibrated thermometer or

thermocouple).
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Procedure: The liquid sample is placed in the boiling flask. The sample is heated, and the

temperature of the vapor-liquid equilibrium is recorded. The pressure is also recorded.

Data Analysis: The observed boiling point is corrected to standard atmospheric pressure

(101.325 kPa). The relationship between boiling point and pressure can be described by the

Clausius-Clapeyron equation.

Determination of Water Solubility (OECD Guideline 105)
The water solubility of a substance is its saturation mass concentration in water at a given

temperature. The column elution method is a common technique for substances with low

solubility.

Apparatus: A column packed with an inert support material coated with the test substance, a

pump to deliver a constant flow of water, and an analytical system to measure the

concentration of the substance in the eluate (e.g., HPLC-UV).

Procedure: Water is passed through the column at a low flow rate to ensure saturation. The

concentration of the test substance in the eluate is monitored over time.

Data Analysis: Once the concentration of the eluate reaches a plateau, this concentration is

considered the water solubility of the substance at the experimental temperature. At least

five consecutive samples from the plateau are analyzed to determine the mean solubility.

Synthesis of Crotoxyphos: Experimental Workflow
The synthesis of crotoxyphos can be achieved through the reaction of trimethyl phosphite with

1-phenylethyl 2-chloro-3-oxobutyrate.[7] This reaction is a variation of the Perkow reaction,

which is a classic method for the synthesis of vinyl phosphates.
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Figure 2. General experimental workflow for the synthesis of crotoxyphos.

Conclusion
This technical guide has summarized the core chemical structure, physicochemical properties,

and toxicological profile of crotoxyphos. The data presented in a structured format, along with

the detailed mechanism of action and representative experimental protocols, provides a

valuable resource for researchers and professionals in the fields of chemistry, toxicology, and

drug development. A thorough understanding of these fundamental characteristics is essential

for the safe handling, and further investigation of this and related organophosphate

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organophosphate pesticides: a review on classification, synthesis, toxicity, remediation
and analysis - PMC [pmc.ncbi.nlm.nih.gov]

2. files01.core.ac.uk [files01.core.ac.uk]

3. asianpubs.org [asianpubs.org]

4. scbt.com [scbt.com]

5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

6. Crotoxyphos | C14H19O6P | CID 5371578 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. neptjournal.com [neptjournal.com]

8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

To cite this document: BenchChem. [An In-depth Technical Guide to Crotoxyphos: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631034#crotoxyphos-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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